Cas no 2306249-30-7 ((1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide)

• Product Name: (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide
• CAS No: 2306249-30-7
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 5107465
• Update Time: 2026-03-03

(1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 4-amino-3,3-difluoro-N,1-dimethyl-, (1S,4S)-
• (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide

• Inchi： 1S/C8H14F2N2O/c1-7(6(13)12-2)3-5(11)8(9,10)4-7/h5H,3-4,11H2,1-2H3,(H,12,13)/t5-,7-/m0/s1
• InChI Key： HSOPYJDFIVXWRK-FSPLSTOPSA-N
• SMILES： [C@@]1(C)(C(NC)=O)C[C@H](N)C(F)(F)C1

Additional information on (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide

Professional Introduction to (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide (CAS No. 2306249-30-7)

(1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2306249-30-7, belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug development.

The molecular structure of (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide is characterized by its cyclopentanecarboxamide backbone, which is further modified by the presence of fluorine atoms and specific stereochemistry at the 1S and 4S positions. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both amino and fluoro substituents enhances its potential as a pharmacophore, allowing for precise modulation of its biological activity.

In recent years, there has been a growing interest in the development of fluorinated amides as key structural motifs in drug molecules. These compounds often exhibit improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The study of (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide falls within this broader context, as researchers explore its potential in modulating various biological pathways.

One of the most compelling aspects of this compound is its stereochemical purity. The (1S,4S) configuration ensures that the molecule interacts with biological targets in a specific manner, which is crucial for achieving desired therapeutic effects while minimizing off-target interactions. This level of stereochemical control is often achieved through advanced synthetic methodologies that allow for precise control over reaction outcomes.

The synthesis of (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reagents and catalysts to ensure high yield and purity. The use of fluorinating agents and chiral auxiliaries plays a critical role in establishing the desired stereochemistry. Recent advances in flow chemistry have also enabled more efficient and scalable production of this compound.

Recent studies have begun to uncover the potential applications of (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide in various therapeutic areas. Its unique structural features make it a promising candidate for the development of novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex pharmacological agents.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit potent activity against specific enzymes and receptors involved in disease pathogenesis. The fluoro substituents are known to enhance binding affinity by stabilizing the transition state during enzyme-substrate interactions. This property makes fluorinated amides valuable tools in drug design.

In addition to its therapeutic potential, (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide also serves as an important scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within its core structure, researchers can gain insights into how different chemical modifications influence biological activity. This information is crucial for optimizing drug candidates for clinical use.

The regulatory landscape for fluorinated compounds is complex due to their unique properties and potential environmental impact. However, there is growing evidence that properly designed fluorinated amides can be safely used in pharmaceutical applications when appropriate measures are taken during synthesis and disposal. As such compounds continue to be studied extensively.

The future prospects for research on (1S,4S)-4-amino-3,3-difluoro-N,1-dimethyl-cyclopentanecarboxamide are bright. Advances in computational chemistry and high-throughput screening technologies will enable faster identification of new derivatives with enhanced biological activity. Additionally.